Cas no 5935-69-3 (N-{2-[(4-ethoxyphenyl)amino]-4'-methyl-4,5'-bi-1,3-thiazol-2'-yl}acetamide hydrobromide)

N-{2-[(4-ethoxyphenyl)amino]-4'-methyl-4,5'-bi-1,3-thiazol-2'-yl}acetamide hydrobromide structure
5935-69-3 structure
Product Name:N-{2-[(4-ethoxyphenyl)amino]-4'-methyl-4,5'-bi-1,3-thiazol-2'-yl}acetamide hydrobromide
CAS No:5935-69-3
MF:C17H19BrN4O2S2
MW:455.392359972
CID:1617767
PubChem ID:2877685
Update Time:2025-04-21

N-{2-[(4-ethoxyphenyl)amino]-4'-methyl-4,5'-bi-1,3-thiazol-2'-yl}acetamide hydrobromide Chemical and Physical Properties

Names and Identifiers

    • N-{2-[(4-ethoxyphenyl)amino]-4'-methyl-4,5'-bi-1,3-thiazol-2'-yl}acetamide hydrobromide
    • N-[5-[2-(4-ethoxyanilino)-1,3-thiazol-4-yl]-4-methyl-1,3-thiazol-2-yl]acetamide,hydrobromide
    • N-(5-{2-[(4-ethoxyphenyl)amino]-1,3-thiazol-4-yl}-4-methyl-1,3-thiazol-2-yl)acetamide hydrobromide
    • N-[2-(4-Ethoxyanilino)-4'-methyl[4,5'-bi-1,3-thiazol]-2'-yl]acetamide--hydrogen bromide (1/1)
    • N-[5-[2-(4-ethoxyanilino)-1,3-thiazol-4-yl]-4-methyl-1,3-thiazol-2-yl]acetamide;hydrobromide
    • DTXSID30386985
    • Cambridge id 5935693
    • Z2239044071
    • 5935-69-3
    • Inchi: 1S/C17H18N4O2S2.BrH/c1-4-23-13-7-5-12(6-8-13)20-16-21-14(9-24-16)15-10(2)18-17(25-15)19-11(3)22;/h5-9H,4H2,1-3H3,(H,20,21)(H,18,19,22);1H
    • InChI Key: WINOHZUBSJPRTL-UHFFFAOYSA-N
    • SMILES: Br.S1C(NC(C)=O)=NC(C)=C1C1=CSC(=N1)NC1C=CC(=CC=1)OCC

Computed Properties

  • Exact Mass: 454.01347
  • Monoisotopic Mass: 454.013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 448
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 76.14
  • LogP: 6.35630
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